Cas no 1185295-23-1 (C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylamine hydrochloride)

• Product Name: C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylamine hydrochloride
• CAS No: 1185295-23-1
• MF: C₉H₁₂ClNO₃
• MW: 217.649481773376
• CID: 1075989
• PubChem ID: 46736481
• Update Time: 2025-06-29

C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylamine hydrochloride
• 1185295-23-1
• C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylaminehydrochloride
• 1-(7-METHOXY-2H-1,3-BENZODIOXOL-5-YL)METHANAMINE HYDROCHLORIDE
• 3-methoxy-4,5-methylenedioxybenzylamine hydrochloride
• (7-Methoxy-1,3-benzodioxol-5-yl)methanamine hydrochloride, AldrichCPR
• (7-methoxy-1,3-benzodioxol-5-yl)methanamine;hydrochloride
• (7-Methoxybenzo[d][1,3]dioxol-5-yl)methanaminehydrochloride
• AKOS015849190
• (7-Methoxybenzo[d][1,3]dioxol-5-yl)methanamine hydrochloride
• G90299

• MDL： MFCD11506545
• Inchi： 1S/C9H11NO3.ClH/c1-11-7-2-6(4-10)3-8-9(7)13-5-12-8;/h2-3H,4-5,10H2,1H3;1H
• InChI Key： RBELNQMLIJIGFN-UHFFFAOYSA-N
• SMILES： Cl.O1COC2C=C(CN)C=C(C1=2)OC

Computed Properties

• Exact Mass: 217.0505709g/mol
• Monoisotopic Mass: 217.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7Ų

C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylamine hydrochloride

CAS No. 1185295-23-1: C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylamine Hydrochloride

The compound with CAS No. 1185295-23-1, known as C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylamine hydrochloride, is a highly specialized chemical entity with significant potential in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which includes a benzo[1,3]dioxole ring substituted with a methoxy group at the 7-position and a methylamine group at the 5-position. The hydrochloride salt form further enhances its stability and solubility properties, making it an attractive candidate for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylamine hydrochloride. Researchers have employed a variety of methodologies, including palladium-catalyzed cross-coupling reactions and enantioselective synthesis techniques, to achieve high yields and excellent stereochemical control. These methods not only improve the scalability of the synthesis but also pave the way for its potential use in drug discovery programs.

The benzo[1,3]dioxole core of this compound is a well-known structural motif in natural products and bioactive molecules. The presence of the methoxy group at the 7-position imparts additional electronic and steric effects, which can significantly influence the compound's pharmacokinetic properties. Studies have shown that this substitution pattern enhances the compound's ability to interact with specific biological targets, such as G-protein coupled receptors (GPCRs) and kinases.

One of the most promising applications of C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylamine hydrochloride lies in its potential as a lead compound for treating neurological disorders. Preclinical studies have demonstrated that this compound exhibits potent activity against neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to modulate key pathways involved in neuronal protection and inflammation makes it a strong candidate for further development.

In addition to its therapeutic potential, this compound has also been explored as a building block in medicinal chemistry. Its versatile structure allows for easy functionalization at various positions on the benzo[1,3]dioxole ring, enabling researchers to generate a wide array of analogs with diverse biological activities. This modular approach has been instrumental in expanding the chemical space for drug discovery efforts.

From an analytical standpoint, C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylamine hydrochloride has been thoroughly characterized using advanced spectroscopic techniques such as NMR, MS, and X-ray crystallography. These studies have provided detailed insights into its three-dimensional structure and conformational preferences, which are critical for understanding its interactions with biological systems.

Furthermore, recent computational studies have highlighted the importance of hydrogen bonding and π–π interactions in determining the bioavailability and binding affinity of this compound. These findings have guided researchers in optimizing its pharmacokinetic profile through rational drug design strategies.

In conclusion, C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylamine hydrochloride represents a compelling example of how modern synthetic chemistry and pharmacological research can converge to develop innovative therapeutic agents. With its unique structure, versatile properties, and promising biological activity, this compound continues to be a focal point for scientific investigation and drug development efforts.